N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide
Overview
Description
N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide, also known as MMBC, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. MMBC is a member of the piperidinecarboxamide family of compounds and has been found to have a high affinity for cannabinoid receptors in the brain and peripheral tissues.
Mechanism of Action
The mechanism of action of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide involves binding to cannabinoid receptors in the brain and peripheral tissues. This binding activates signaling pathways that are involved in a variety of physiological processes, including pain sensation, mood regulation, and appetite control. N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been found to have a high affinity for both CB1 and CB2 receptors, which are the two main types of cannabinoid receptors in the body.
Biochemical and Physiological Effects:
N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been found to have a variety of biochemical and physiological effects, including analgesic, anxiolytic, and appetite-stimulating effects. These effects are thought to be mediated by the activation of cannabinoid receptors in the brain and peripheral tissues. N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has also been found to have anti-inflammatory and antioxidant properties, which may have potential therapeutic applications in the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide in lab experiments is its high selectivity and potency for cannabinoid receptors. This makes it a valuable tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research involving N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide. One area of research could focus on the development of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide analogs with improved pharmacological properties. Another area of research could focus on the therapeutic potential of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide and its analogs in the treatment of various diseases, such as chronic pain, anxiety, and inflammation. Additionally, research could focus on the role of N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide and the endocannabinoid system in the development of addiction and substance abuse disorders.
Scientific Research Applications
N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been found to have potential applications in scientific research due to its high affinity for cannabinoid receptors. These receptors are found throughout the body and are involved in a variety of physiological processes, including pain sensation, mood regulation, and appetite control. N-(2-methylbenzyl)-1-(4-methylbenzyl)-4-piperidinecarboxamide has been shown to bind to these receptors with high selectivity and potency, making it a valuable tool for studying the endocannabinoid system.
properties
IUPAC Name |
N-[(2-methylphenyl)methyl]-1-[(4-methylphenyl)methyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O/c1-17-7-9-19(10-8-17)16-24-13-11-20(12-14-24)22(25)23-15-21-6-4-3-5-18(21)2/h3-10,20H,11-16H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYRXYMURAWYLEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NCC3=CC=CC=C3C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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